4-Bromoaniline
4-Bromoaniline
P-bromoaniline is a brown solid with a sweet odor. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
106-40-1
VCID:
VC0143363
InChI:
InChI=1S/C6H6BrN/c7-5-1-3-6(8)4-2-5/h1-4H,8H2
SMILES:
C1=CC(=CC=C1N)Br
Molecular Formula:
C6H6BrN
BrC6H4NH2
C6H6BrN
BrC6H4NH2
C6H6BrN
Molecular Weight:
172.02 g/mol
4-Bromoaniline
CAS No.: 106-40-1
Reference Standards
VCID: VC0143363
Molecular Formula: C6H6BrN
BrC6H4NH2
C6H6BrN
Molecular Weight: 172.02 g/mol
CAS No. | 106-40-1 |
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Product Name | 4-Bromoaniline |
Molecular Formula | C6H6BrN BrC6H4NH2 C6H6BrN |
Molecular Weight | 172.02 g/mol |
IUPAC Name | 4-bromoaniline |
Standard InChI | InChI=1S/C6H6BrN/c7-5-1-3-6(8)4-2-5/h1-4H,8H2 |
Standard InChIKey | WDFQBORIUYODSI-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1N)Br |
Canonical SMILES | C1=CC(=CC=C1N)Br |
Boiling Point | Decomposes (NTP, 1992) 219.7 °C 223 °C |
Colorform | Bipyramidal rhombic crystals, needles from 60% alcohol Colorless crystals |
Density | 1.497 at 212 °F (NTP, 1992) 1.4970 at 99.6 °C/4 °C Relative density (water = 1): 1.5 (100 °C) |
Melting Point | 151.5 °F (NTP, 1992) 66.4 °C 66-66.5 °C 66 °C |
Physical Description | P-bromoaniline is a brown solid with a sweet odor. (NTP, 1992) COLOURLESS CRYSTALS. |
Description | P-bromoaniline is a brown solid with a sweet odor. (NTP, 1992) |
Related CAS | 624-19-1 (hydrochloride) |
Solubility | less than 1 mg/mL at 73° F (NTP, 1992) Very soluble in alcohol and ether; insoluble in cold water Solubility in water: poo |
Synonyms | 1-Amino-4-bromobenzene; 4-Bromobenzenamine; 4-Bromophenylamine; NSC 7085; p-Aminobromobenzene; p-Bromoaniline; p-Bromophenylamine; |
Vapor Density | 5.9 (Air = 1) Relative vapor density (air = 1): 5.9 |
Vapor Pressure | 0.05 mm Hg at 25 °C (est) Vapor pressure, Pa at 25 °C: 22.6 |
PubChem Compound | 7807 |
Last Modified | Nov 11 2021 |
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